86-30-6

N-Nitrosodiphenylamine

In Stock

• CAS RN:
• 86-30-6

• Formula:
• C12H10N2O

• InChI:
• InChI=1S/C12H10N2O/c15-13-14(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H

• InChIKey:
• UBUCNCOMADRQHX-UHFFFAOYSA-N

• n-Nitrosodiphenylamine is an industrial compound. It is an orange-brown or yellow solid that has been produced since 1945. n-Nitrosodiphenylamine is used to make rubber products such as tires or to make other chemicals. In the early 1980s, most U. S. rubber manufacturers replaced it with more efficient chemicals. Today, only one manufacturer in the United States produces n-nitrosodiphenylamine. We do not know if it occurs naturally in the environment. There is some evidence that microorganisms make it.
  N-nitrosodiphenylamine appears as yellow to brown or orange powder or flakes or a black solid. Insoluble in water and denser in water. Hence sinks in water. (NTP, 1992)
  N-Nitrosodiphenylamine is a member of phenylhydrazines.

Girgensonine

• CAS RN:
• 486-30-6

• Formula:
• C13H16N2O

• InChI:
• InChI=1S/C13H16N2O/c14-10-13(15-8-2-1-3-9-15)11-4-6-12(16)7-5-11/h4-7,13,16H,1-3,8-9H2

• InChIKey:
• HNFAREZIVBKEJQ-UHFFFAOYSA-N

• Girgensonine is a nitrile.

4,5-Dicaffeoylquinic acid

• CAS RN:
• 89886-30-6

• Formula:
• C25H24O12

• InChI:
• InChI=1S/C25H24O12/c26-15-5-1-13(9-17(15)28)3-7-21(31)36-20-12-25(35,24(33)34)11-19(30)23(20)37-22(32)8-4-14-2-6-16(27)18(29)10-14/h1-10,19-20,23,26-30,35H,11-12H2,(H,33,34)/b7-3+,8-4+/t19-,20-,23+,25-/m1/s1

• InChIKey:
• UFCLZKMFXSILNL-RVXRWRFUSA-N

• 4,5-di-O-caffeoylquinic acid is a quinic acid.
  4, 5-Di-O-caffeoylquinic acid, also known as isochlorogenic acid c or methyl 3, 5-di-O-caffeoyl quinate, belongs to the class of organic compounds known as quinic acids and derivatives. Quinic acids and derivatives are compounds containing a quinic acid moiety (or a derivative thereof), which is a cyclitol made up of a cyclohexane ring that bears four hydroxyl groups at positions 1, 3. 4, and 5, as well as a carboxylic acid at position 1. 4, 5-Di-O-caffeoylquinic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 4, 5-Di-O-caffeoylquinic acid has been primarily detected in blood. Within the cell, 4, 5-di-O-caffeoylquinic acid is primarily located in the cytoplasm. Outside of the human body, 4, 5-di-O-caffeoylquinic acid can be found in a number of food items such as carrot, ...

9-(3,5-dimethylphenyl)-1-methyl-3-[(3-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 848686-30-6

• Formula:
• C25H27N5O2

• InChI:
• InChI=1S/C25H27N5O2/c1-16-7-5-8-19(12-16)15-30-23(31)21-22(27(4)25(30)32)26-24-28(9-6-10-29(21)24)20-13-17(2)11-18(3)14-20/h5,7-8,11-14H,6,9-10,15H2,1-4H3

• InChIKey:
• NXHROWHWCWLDCA-UHFFFAOYSA-N

• 9-(3,5-dimethylphenyl)-1-methyl-3-[(3-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C25H27N5O2 and its molecular weight is 429.524. The purity is usually 95%.

5-Chloro-6-fluoropyridine-2-carboxylic acid

In Stock

• CAS RN:
• 851386-30-6

• Formula:
• C6H3ClFNO2

• InChI:
• InChI=1S/C6H3ClFNO2/c7-3-1-2-4(6(10)11)9-5(3)8/h1-2H,(H,10,11)

• InChIKey:
• WTILAJRFMOOXAI-UHFFFAOYSA-N

• 5-Chloro-6-fluoropyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C6H3ClFNO2 and its molecular weight is 175.54. The purity is usually 95%.

N'-(furan-2-ylmethyl)-N-[[3-(4-methoxy-3-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide

In Stock

• CAS RN:
• 872986-30-6

• Formula:
• C20H25N3O7S

• InChI:
• InChI=1S/C20H25N3O7S/c1-14-11-16(6-7-17(14)28-2)31(26,27)23-8-4-10-30-18(23)13-22-20(25)19(24)21-12-15-5-3-9-29-15/h3,5-7,9,11,18H,4,8,10,12-13H2,1-2H3,(H,21,24)(H,22,25)

• InChIKey:
• QVSZRNWQXHPYNY-UHFFFAOYSA-N

• N'-(furan-2-ylmethyl)-N-[[3-(4-methoxy-3-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide is a useful research compound. Its molecular formula is C20H25N3O7S and its molecular weight is 451.49. The purity is usually 95%.

4-(5,5-Dimethyl-1,3-dioxan-2-YL)-4'-nitrobutyrophenone

In Stock

• CAS RN:
• 898786-30-6

• Formula:
• C16H21NO5

• InChI:
• InChI=1S/C16H21NO5/c1-16(2)10-21-15(22-11-16)5-3-4-14(18)12-6-8-13(9-7-12)17(19)20/h6-9,15H,3-5,10-11H2,1-2H3

• InChIKey:
• IWRQPFNOROSSTR-UHFFFAOYSA-N

• 4-(5,5-Dimethyl-1,3-dioxan-2-YL)-4'-nitrobutyrophenone is a useful research compound. Its molecular formula is C16H21NO5 and its molecular weight is 307.34 g/mol. The purity is usually 95%.

3-Bromo-N-T-butyl-N-methylbenzenesulfonamide

In Stock

• CAS RN:
• 1187386-30-6

• Formula:
• C11H16BrNO2S

• InChI:
• InChI=1S/C11H16BrNO2S/c1-11(2,3)13(4)16(14,15)10-7-5-6-9(12)8-10/h5-8H,1-4H3

• InChIKey:
• SKKNKSVNNSNZIZ-UHFFFAOYSA-N

• 3-Bromo-N-T-butyl-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C11H16BrNO2S and its molecular weight is 306.22 g/mol. The purity is usually 95%.

N-cyclohexyl-1-[7-(3-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide

In Stock

• CAS RN:
• 1242986-30-6

• Formula:
• C25H30N4O3S

• InChI:
• InChI=1S/C25H30N4O3S/c1-32-19-11-5-7-16(13-19)20-15-33-22-21(20)27-25(28-24(22)31)29-12-6-8-17(14-29)23(30)26-18-9-3-2-4-10-18/h5,7,11,13,15,17-18H,2-4,6,8-10,12,14H2,1H3,(H,26,30)(H,27,28,31)

• InChIKey:
• SAFXDCJITGFREP-UHFFFAOYSA-N

• N-cyclohexyl-1-[7-(3-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide is a useful research compound. Its molecular formula is C25H30N4O3S and its molecular weight is 466.6. The purity is usually 95%.

2-Chloro-3-[3-(trifluoromethyl)phenyl]quinolin-5-ol

In Stock

• CAS RN:
• 1263386-30-6

• Formula:
• C16H9ClF3NO

• InChI:
• InChI=1S/C16H9ClF3NO/c17-15-11(8-12-13(21-15)5-2-6-14(12)22)9-3-1-4-10(7-9)16(18,19)20/h1-8,22H

• InChIKey:
• KWMQCTFJIYQIMF-UHFFFAOYSA-N

• 2-Chloro-3-[3-(trifluoromethyl)phenyl]quinolin-5-ol is a useful research compound. Its molecular formula is C16H9ClF3NO and its molecular weight is 323.7. The purity is usually 95%.

methyl 4-(N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)sulfamoyl)benzoate

In Stock

• CAS RN:
• 1797286-30-6

• Formula:
• C19H21N5O4S

• InChI:
• InChI=1S/C19H21N5O4S/c1-28-19(25)15-2-4-16(5-3-15)29(26,27)23-13-14-6-10-24(11-7-14)18-17(12-20)21-8-9-22-18/h2-5,8-9,14,23H,6-7,10-11,13H2,1H3

• InChIKey:
• TYPSJXIIVUTZIL-UHFFFAOYSA-N

• Methyl 4-(N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)sulfamoyl)benzoate is a useful research compound. Its molecular formula is C19H21N5O4S and its molecular weight is 415.47. The purity is usually 95%.

Methyl 2-[4-[4-[(prop-2-enoylamino)methyl]benzoyl]morpholin-3-yl]acetate

Usually In Stock

• CAS RN:
• 2361886-30-6

• Formula:
• C18H22N2O5

• InChI:
• InChI=1S/C18H22N2O5/c1-3-16(21)19-11-13-4-6-14(7-5-13)18(23)20-8-9-25-12-15(20)10-17(22)24-2/h3-7,15H,1,8-12H2,2H3,(H,19,21)

• InChIKey:
• JVCNNJOJNCARIF-UHFFFAOYSA-N

• Methyl 2-[4-[4-[(prop-2-enoylamino)methyl]benzoyl]morpholin-3-yl]acetate is a useful research compound. Its molecular formula is C18H22N2O5 and its molecular weight is 346.383. The purity is usually 95%.

(4-Bromothiophen-2-yl)-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379986-30-6

• Formula:
• C17H19BrN2O2S

• InChI:
• InChI=1S/C17H19BrN2O2S/c1-12-8-15(2-5-19-12)22-10-13-3-6-20(7-4-13)17(21)16-9-14(18)11-23-16/h2,5,8-9,11,13H,3-4,6-7,10H2,1H3

• InChIKey:
• KCWZMWKUCUGXQZ-UHFFFAOYSA-N

• (4-Bromothiophen-2-yl)-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C17H19BrN2O2S and its molecular weight is 395.32. The purity is usually 95%.

3-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)propan-1-ol

In Stock

• CAS RN:
• 1446786-30-6

• Formula:
• C8H11F3N2O

• InChI:
• InChI=1S/C8H11F3N2O/c1-13-7(8(9,10)11)5-6(12-13)3-2-4-14/h5,14H,2-4H2,1H3

• InChIKey:
• LFTUNITVEICFQD-UHFFFAOYSA-N

• 3-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)propan-1-ol is a useful research compound. Its molecular formula is C8H11F3N2O and its molecular weight is 208.18 g/mol. The purity is usually 95%.